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Compound of Interest

Compound Name: 1-(2-Fluorophenyl)piperazine

Cat. No.: B089578

An In-depth Technical Guide on the Core Physical Properties of 1-(2-Fluorophenyl)piperazine

Abstract

This technical guide provides a comprehensive overview of the core physical and chemical
properties of 1-(2-Fluorophenyl)piperazine, a key intermediate in the synthesis of various
neurologically active compounds.[1] This document is intended for researchers, scientists, and
professionals in the field of drug development and chemical synthesis. It includes a detailed
summary of quantitative data, experimental protocols for property determination, and visualized
workflows to ensure clarity and reproducibility.

Chemical and Physical Properties

1-(2-Fluorophenyl)piperazine is a substituted piperazine derivative with the molecular formula
C10H13FN2.[2][3] Its fundamental properties are summarized below.

General Properties
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Property Value Source(s)
Molecular Formula C1oH13FN2 [2][3]
Molecular Weight 180.22 g/mol , 180.23 g/mol [2][41[5]

White or colorless to almost
Appearance white or almost colorless [41[6]

powder, lump, or clear liquid

CAS Number 1011-15-0 [2][41[5]

Quantitative Physical Properties

The following table outlines the key quantitative physical properties of 1-(2-
Fluorophenyl)piperazine. These values are critical for its handling, purification, and use in
further chemical reactions.

Property Value Conditions Source(s)
Melting Point 44 - 49 °C Not specified [4115]
Boiling Point 93 °C at 0.5 mmHg [4][6]

150 °C at 3 mmHg [21151[7]

Density 1.141 g/mL at 25 °C [2115]1[7]
Refractive Index 1.556 - 1.56 at 20 °C [2][41[5]
pKa 8.78 £0.10 Predicted [5]

Slightly soluble in
Solubility DMSO (with heating) Not specified [5]

and Methanol

Experimental Protocols

This section details the methodologies for determining the key physical properties of 1-(2-
Fluorophenyl)piperazine.
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Melting Point Determination

The melting point is a crucial indicator of a compound's purity.[8]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)

Thermometer

Mortar and pestle
Procedure:

o Sample Preparation: A small amount of dry 1-(2-Fluorophenyl)piperazine is finely crushed
using a mortar and pestle.[9]

o Capillary Loading: The open end of a capillary tube is tapped into the powdered sample, and
the tube is inverted and tapped gently to pack the solid into the sealed end, aiming for a
sample height of 1-2 cm.[9]

e Measurement:
o The capillary tube is placed in the heating block of the melting point apparatus.
o The sample is heated rapidly to obtain an approximate melting range.
o The apparatus is allowed to cool.

o Asecond sample is heated slowly, at a rate of about 2 °C per minute, starting from a
temperature approximately 20°C below the estimated melting point.[10]

o The temperature at which the first drop of liquid appears (T1) and the temperature at
which the entire sample becomes liquid (T2) are recorded.[9] The melting range is
reported as T1-T2.
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Boiling Point Determination

The boiling point is determined at a specific pressure and is a key characteristic of a volatile
substance.[11]

Apparatus:

e Thiele tube or similar heating block

o Small test tube (fusion tube)

o Capillary tube (sealed at one end)

e Thermometer

» Heating source (e.g., Bunsen burner or hot plate)[12]
e Mineral oil or paraffin oil[13]

Procedure:

o Sample Preparation: A small amount (a few milliliters) of liquid 1-(2-
Fluorophenyl)piperazine is placed into the fusion tube.[12][13]

e Apparatus Setup:

o A capillary tube, sealed at one end, is placed inverted (open end down) into the fusion
tube containing the sample.[11][12]

o The fusion tube is attached to a thermometer.

o The assembly is placed in a Thiele tube containing mineral oil, ensuring the sample is
level with the thermometer bulb.[11]

e Measurement:
o The apparatus is heated slowly and uniformly.[11]

o As the temperature rises, air trapped in the capillary tube will bubble out.
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o Heating is continued until a rapid and continuous stream of bubbles emerges from the
capillary tube.[11]

o The heat source is removed, and the liquid is allowed to cool.

o The boiling point is the temperature at which the liquid begins to re-enter the capillary
tube.

Density Determination

Density is the mass per unit volume of a substance.
Apparatus:

 Digital balance

o Graduated cylinder or pycnometer (density bottle)[14]
e Thermometer

Procedure:

e Mass Measurement: The mass of a clean, dry graduated cylinder or pycnometer is
accurately measured using a digital balance.[14][15]

e Volume Measurement: A known volume of liquid 1-(2-Fluorophenyl)piperazine is added to
the graduated cylinder (e.g., 10 mL). For higher accuracy, a pycnometer is filled completely.
[14] The volume is recorded.

o Combined Mass Measurement: The mass of the container with the liquid is measured.[14]
[15]

o Temperature Measurement: The temperature of the liquid is recorded.[15]

o Calculation: The mass of the liquid is determined by subtracting the mass of the empty
container from the combined mass. The density is then calculated using the formula: Density
(p) = Mass (m) / Volume (V).[14]
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Visualized Experimental Workflows

The following diagrams illustrate the logical flow of the experimental protocols described above.

Prepare Sample:
Crush solid into a fine powder.

'

Load Capillary Tube:
Pack 1-2 cm of sample.

'

Place in Apparatus:
Insert capillary into heating block.

Heat Slowly (2°C/min)
near expected melting point.

Observe and Record:
- T1: First liquid appears
- T2: All solid melts

Report Melting Range (T1-T2)
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Workflow for Melting Point Determination

Prepare Sample:
Add liquid to fusion tube.

l

Assemble Apparatus:
- Invert sealed capillary in sample.
- Attach to thermometer.
- Place in Thiele tube.

Heat Slowly & Uniformly

Observe for a rapid, continuous
stream of bubbles.

Remove Heat & Cool

Record Temperature:
When liquid re-enters capillary.

Report Boiling Point
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Workflow for Boiling Point Determination

Measure Mass of Empty
Graduated Cylinder (m1)

:

Add Known Volume (V)
of Liquid

:

Measure Mass of Cylinder
+ Liquid (m2)

Calculate Mass of Liquid:
m=m2 - ml

Calculate Density:
p=m/V

Report Density (p)
at Measured Temperature
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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